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Compound of Interest

Compound Name: 4-Hydroxythiophene-2-carbonitrile
CAS No.: 256495-21-3
Cat. No.: B14251627
Get Quote
. J

Executive Summary & Structural Dynamics

Compound: 4-Hydroxythiophene-2-carbonitrile CAS Registry Number: 40066-26-0 (Generic
for hydroxy-cyanothiophenes; specific isomer verification required) Formula: CsHsNOS
Molecular Weight: 125.15 g/mol

This compound represents a critical scaffold in medicinal chemistry, particularly as a
bioisostere for phenolic rings in kinase inhibitors. Its structural characterization is complicated
by keto-enol tautomerism, a phenomenon where the compound exists in equilibrium between
the aromatic enol form (4-hydroxy) and the non-aromatic keto form (4-oxo-4,5-
dihydrothiophene).

While the enol form is typically stabilized in the solid state (as confirmed by the CCDC blind test
Target Il, Blake et al., 1999), solution-phase behavior is solvent-dependent. The electron-
withdrawing nitrile group at position 2 increases the acidity of the hydroxyl proton, influencing
this equilibrium.

Tautomeric Equilibrium
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The following diagram illustrates the dynamic equilibrium critical for interpreting NMR data.
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Figure 1: Keto-Enol tautomerism of 4-Hydroxythiophene-2-carbonitrile.

Synthesis & Isolation Strategy

To obtain a pure sample for spectroscopic analysis, the compound is typically synthesized via
the Fiesselmann synthesis or modified Gewald reaction.

Protocol Summary:
e Reactants: Methyl thioglycolate + 3-methoxyacrylonitrile (or similar propiolate derivative).
o Conditions: Base-catalyzed cyclization (e.g., NaOMe/MeOH).

« Purification: Acidification of the reaction mixture precipitates the crude product.
Recrystallization from water/ethanol is required to isolate the stable enol form.

Spectroscopic Data Analysis[1][2][3][4][5]
A. Mass Spectrometry (MS)

Method: EI (Electron Impact) or ESI- (Electrospray lonization, Negative Mode). Rationale: The
acidic phenol-like OH makes ESI- highly sensitive.
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lon Type m/z Interpretation

Molecular ion (Base peak in
[M]* (EI) 125

El).

Deprotonated molecular ion
[M-H]~ (ESI) 124 _ ] _

(Dominant in Negative Mode).

Loss of Carbon Monoxide
[M-COJ* 97 (Characteristic of

phenols/enals).

Loss of Hydrogen Cyanide
[M-HCN]* 98 o .

(Characteristic of nitriles).
[CsHHS] 71 Thiophene ring fragmentation.

Fragmentation Pathway (El):
e Molecular lon (m/z 125)

Loss of CO
m/z 97 (Thiete intermediate).
e Molecular lon (m/z 125)

Loss of HCN

m/z 98 (Furan-like species).

B. Infrared Spectroscopy (IR)

Method: FT-IR (ATR or KBr disk). Critical Diagnostic: The presence of a sharp nitrile band and
the nature of the OH band (broad vs. sharp) determines the tautomeric state.
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Frequency (cm™?) Intensity Assignment Notes

Indicates Enol form
3200-3400 Broad/Strong O-H Stretch

(H-bonded).
2210-2230 Sharp/Medium C=N Stretch Diagnostic for Nitrile.

] Only if Keto tautomer

1680-1710 Weak/Medium C=0 Stretch )

is present.

) ) Thiophene ring

1500-1600 Medium C=C Aromatic )

breathing.
1250-1300 Strong C-O Stretch Phenolic C-O bond.

C. Nuclear Magnetic Resonance (NMR)

Solvent Choice:DMSO-ds is the preferred solvent. Reasoning: DMSO stabilizes the enol form
through hydrogen bonding and prevents rapid proton exchange, allowing for the observation of
the hydroxyl proton. In CDCls, the compound may show broadened signals or partial keto-

character.

'H NMR Data (400 MHz, DMSO-de)
Note: Numbering based on Thiophene S=1, CN=2, OH=4.

Shift (8, ppm) Multiplicity Integration Assignment Coupling (J)
) Exchangeable
10.5-11.0 Broad Singlet 1H OH ]
with D20.
J=3.5Hz
7.60 — 7.65 Doublet (d) 1H H-5
(Couples to H-3).
J = 3.5 Hz (Meta-
7.05-7.10 Doublet (d) 1H H-3

like coupling).

Interpretation:
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e The H-5 proton is most deshielded due to the adjacent Sulfur and the electron-withdrawing
effect of the ring.

e The H-3 proton is shielded relative to H-5 due to the ortho-position of the electron-donating
OH group (despite the CN group).

o Keto-Form Signals (if present): Look for a methylene singlet (CHz) around 3.8—4.0 ppm (H-5
protons in the keto form) and absence of the aromatic H-5 doublet.

13 -
Shift (6, ppm) Type Assignment
156.0 — 158.0 Quaternary (C) C-4 (C-OH)
130.0 - 135.0 Methine (CH) C-5
118.0 - 122.0 Methine (CH) C-3
114.0-115.0 Quaternary (C) CN (Nitrile)
105.0 - 110.0 Quaternary (C) C-2 (C-CN)

Experimental Protocols
Protocol 1: NMR Sample Preparation (Self-Validating)

e Dryness Check: Ensure the NMR tube is oven-dried. Moisture promotes rapid proton
exchange, obliterating the OH signal.

¢ Solvent: Use DMSO-ds (99.9% D) from a fresh ampoule.
o Concentration: Dissolve ~5-10 mg of sample in 0.6 mL solvent.

» Validation: Run a standard *H scan. If the OH peak is missing or extremely broad, add 1 drop
of D20 and re-run. The disappearance of a peak at ~10.8 ppm confirms it was the OH.

Protocol 2: IR Analysis (Differentiation of Polymorphs)

o Technique: ATR (Attenuated Total Reflectance) is preferred over KBr to avoid moisture
absorption.
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e Procedure: Place solid crystal on the diamond window. Apply high pressure.

e Checkpoint: If a strong band appears at ~1700 cm~1, the sample may have degraded or
tautomerized to the keto form (common in solution residues). Recrystallize if necessary.

Structural Elucidation Workflow

The following Graphviz diagram outlines the logic flow for confirming the structure of 4-
Hydroxythiophene-2-carbonitrile.
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Figure 2: Decision tree for spectroscopic validation of 4-Hydroxythiophene-2-carbonitrile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14251627?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

